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Compound of Interest

Compound Name: 10(E)-Nonadecenol

Cat. No.: B15549681

Abstract

This technical guide provides a comprehensive overview of 10(E)-Nonadecenol, a long-chain
unsaturated fatty alcohol. While specific experimental data for this compound is limited, this
document consolidates available information and presents inferred properties and
methodologies based on closely related analogs. This guide is intended for researchers,
scientists, and professionals in drug development, offering a foundational resource for further
investigation. The content covers the compound's chemical identity, physicochemical
properties, proposed synthetic and analytical methodologies, and potential biological activities,
including hypothetical interactions with cellular signaling pathways.

Chemical Identity and Physicochemical Properties

10(E)-Nonadecenol is an unsaturated fatty alcohol with a carbon chain of 19 atoms, featuring
a double bond at the 10th carbon in the trans (E) configuration and a terminal hydroxyl group.

Table 1: Physicochemical Properties of 10-Nonadecenol
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Property Value Source/Notes

[1] Note: Stereochemistry not

CAS Number 66855-80-9 o _ _
explicitly defined in the source.
Molecular Formula C19H380 [1]
Molecular Weight 282.50 g/mol [1]
Likely a white to off-white waxy  Inferred from similar long-chain
Appearance .
solid at room temperature. alcohols.
Insoluble in water; Soluble in _
N ] ) General property of long-chain
Solubility organic solvents like ethanol,
fatty alcohols.
ether, and chloroform.
Boiling Point Not available.
Melting Point Not available.

Synthesis and Characterization: Experimental
Protocols

The synthesis of 10(E)-Nonadecenol can be approached through established methods for
creating unsaturated alcohols, with the Wittig reaction being a particularly suitable strategy for
controlling the double bond's position and stereochemistry. Characterization would then rely on
standard analytical techniques such as gas chromatography.

Proposed Synthesis via Wittig Reaction

The Wittig reaction provides a robust method for the synthesis of alkenes from aldehydes or
ketones and a phosphorus ylide.[2][3] For the stereoselective synthesis of an (E)-alkene, a
stabilized ylide is typically employed.

Experimental Protocol: Wittig Reaction for 10(E)-Nonadecenol Synthesis

o Preparation of the Phosphonium Ylide:
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o React 1-bromononane with triphenylphosphine in a suitable solvent (e.g., toluene) under
reflux to form the nonyltriphenylphosphonium bromide salt.

o Treat the phosphonium salt with a strong base, such as sodium hydride or n-butyllithium,
in an anhydrous aprotic solvent (e.g., THF) to generate the corresponding ylide.

o Olefination Reaction:

o In a separate flask, dissolve 10-hydroxydecanal in anhydrous THF under an inert
atmosphere (e.g., argon).

o Slowly add the prepared ylide solution to the aldehyde solution at a controlled temperature
(e.g., 0 °C to room temperature).

o Allow the reaction to stir for several hours, monitoring its progress by thin-layer
chromatography (TLC).

o Work-up and Purification:
o Quench the reaction with a saturated aqueous solution of ammonium chloride.
o Extract the product with an organic solvent such as diethyl ether.

o Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to isolate 10(E)-
Nonadecenol.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15549681?utm_src=pdf-body
https://www.benchchem.com/product/b15549681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Synthesis of 10(E)-Nonadecenol
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Synthesis and Purification Workflow

Characterization by Gas Chromatography (GC)

Gas chromatography is a standard and effective method for the analysis and purity assessment
of long-chain fatty alcohols.

Experimental Protocol: GC Analysis of 10(E)-Nonadecenol
e Sample Preparation:

o Prepare a standard solution of the purified 10(E)-Nonadecenol in a volatile organic
solvent (e.g., hexane or dichloromethane) at a known concentration (e.g., 1 mg/mL).

o Derivatization to trimethylsilyl (TMS) ethers may be performed to improve volatility and
peak shape, although direct analysis is also possible.

e |nstrumentation and Conditions:
o Gas Chromatograph: Equipped with a Flame lonization Detector (FID).

o Column: A non-polar or semi-polar capillary column (e.g., DB-5 or BPX-70).
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o Carrier Gas: Helium or hydrogen at a constant flow rate.

o Temperature Program: An initial oven temperature held for a few minutes, followed by a
temperature ramp to a final temperature, which is then held. A representative program
could be: 150°C for 2 min, then ramp at 10°C/min to 250°C, and hold for 10 min.

o Injector and Detector Temperature: Typically set higher than the final oven temperature
(e.g., 280°C).

e Analysis:
o Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

o Record the chromatogram and determine the retention time and peak area of the 10(E)-
Nonadecenol. Purity can be estimated based on the relative peak areas.

Potential Biological Activities and Signaling
Pathways

While there is no specific research on the biological activities of 10(E)-Nonadecenol, studies
on other long-chain unsaturated alcohols suggest a range of potential effects, including
antimicrobial and anti-inflammatory properties.[4][5][6][7]

Antimicrobial Activity

Long-chain fatty alcohols have demonstrated efficacy against various microorganisms,
including bacteria and mycobacteria.[4][6] The mechanism of action is often attributed to the
disruption of the microbial cell membrane's integrity.[4] The length of the carbon chain and the
presence of unsaturation can influence this activity.[4][6][7]

Anti-inflammatory Activity

Some unsaturated fatty alcohols have been shown to possess anti-inflammatory properties.[4]
[5] This has led to the hypothesis that they may modulate key inflammatory signaling pathways.

Proposed Signaling Pathway Modulation
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Based on the activities of structurally related unsaturated lipids, it is plausible that 10(E)-
Nonadecenol could interact with inflammatory signaling cascades such as the Nuclear Factor-
kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[4] These pathways
are central to the regulation of immune responses and inflammation.
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Hypothetical Modulation of Inflammatory Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15549681?utm_src=pdf-custom-synthesis
https://www.lookchem.com/product_nonadec-10-en-1-ol/13260695.html
https://www.lookchem.com/product_nonadec-10-en-1-ol/13260695.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Unsaturated_Alcohols_via_the_Wittig_Reaction.pdf
https://www.masterorganicchemistry.com/2018/02/06/wittig-reaction/
https://www.benchchem.com/pdf/The_Unseen_Potential_A_Technical_Guide_to_the_Biological_Activities_of_Unsaturated_Long_Chain_Alcohols.pdf
https://www.benchchem.com/pdf/The_Biological_Activity_of_Unsaturated_Alcohols_A_Technical_Guide_for_Researchers.pdf
https://www.researchgate.net/publication/233382881_Antibacterial_activity_of_long-chain_fatty_alcohols_against_Mycobacteria
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149398/
https://www.benchchem.com/product/b15549681#10-e-nonadecenol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15549681#10-e-nonadecenol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15549681#10-e-nonadecenol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15549681#10-e-nonadecenol-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15549681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

